![molecular formula C14H8INO2 B3193543 6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one CAS No. 72875-83-3](/img/structure/B3193543.png)
6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one
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Overview
Description
6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one , also known as 4H-3,1-benzoxazin-4-one , is a heterocyclic compound. It features an iodine atom substituted at the 6-position , a phenyl group at the 2-position , and an oxazinone ring system. The oxazinone moiety consists of a benzene ring fused with an oxazole ring . This compound exhibits diverse biological activities and has been the subject of scientific interest .
Synthesis Analysis
A one-pot synthetic route to 2-alkyl and 2-aryl-4H-benzo[d][1,3]oxazin-4-ones has been developed. The method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol, catalyzed by acetic acid. Microwave conditions have also been investigated. The formation of the dihydro analogs correlated with the electron density on the aromatic ring: electron-donating groups favored the 4H-benzo[d][1,3]oxazin-4-ones, while electron-withdrawing groups tended to favor the dihydro product .
Physical and Chemical Properties Analysis
Properties
CAS No. |
72875-83-3 |
---|---|
Molecular Formula |
C14H8INO2 |
Molecular Weight |
349.12 g/mol |
IUPAC Name |
6-iodo-2-phenyl-3,1-benzoxazin-4-one |
InChI |
InChI=1S/C14H8INO2/c15-10-6-7-12-11(8-10)14(17)18-13(16-12)9-4-2-1-3-5-9/h1-8H |
InChI Key |
OCVWESVTEMYYTB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)I)C(=O)O2 |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)I)C(=O)O2 |
Origin of Product |
United States |
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